96-98-0

4-Methyl-3-nitrobenzoic acid

In Stock

• CAS RN:
• 96-98-0

• Formula:
• C8H7NO4

• InChI:
• InChI=1S/C8H7NO4/c1-5-2-3-6(8(10)11)4-7(5)9(12)13/h2-4H,1H3,(H,10,11)

• InChIKey:
• BBEWSMNRCUXQRF-UHFFFAOYSA-N

• Prismatic crystals or off-white powder. (NTP, 1992)

396-98-0

• CAS RN:
• 396-98-0

• 396-98-0 is a useful research compound. Molecular weight is 208.24. The purity is usually 95%.

Methyl (S)-2-(methanesulfonyloxy)propanoate, 98%

In Stock

• CAS RN:
• 63696-98-0

• Formula:
• C5H10O5S

• InChI:
• InChI=1S/C5H10O5S/c1-4(5(6)9-2)10-11(3,7)8/h4H,1-3H3/t4-/m0/s1

• InChIKey:
• XEUQMYXHUMKCJY-BYPYZUCNSA-N

• Methyl (S)-2-(methanesulfonyloxy)propanoate, 98% is a useful research compound. Its molecular formula is C5H10O5S and its molecular weight is 182.20 g/mol. The purity is usually 95%.

alpha-Lupinane

• CAS RN:
• 18396-98-0

• Formula:
• C10H19N

• InChI:
• InChI=1S/C10H19N/c1-9-5-4-8-11-7-3-2-6-10(9)11/h9-10H,2-8H2,1H3/t9-,10-/m0/s1

• InChIKey:
• VZEGBIWAIFLVJH-UWVGGRQHSA-N

• Alpha-Lupinane is a useful research compound. Its molecular formula is C10H19N and its molecular weight is 153.26 g/mol. The purity is usually 95%.

Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl-

Usually In Stock

• CAS RN:
• 110796-98-0

• Formula:
• C10H19BrOSi

• InChI:
• InChI=1S/C10H19BrOSi/c1-10(2,3)13(4,5)12-9-7-6-8-11/h8-9H2,1-5H3

• InChIKey:
• GELGMOVVQFFDES-UHFFFAOYSA-N

• Silane, [(4-bromo-2-butynyl)oxy](1,1-dimethylethyl)dimethyl- is a useful research compound. Its molecular formula is C10H19BrOSi and its molecular weight is 263.25 g/mol. The purity is usually 95%.

3-(4-Methyl-6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid

In Stock

• CAS RN:
• 160096-98-0

• Formula:
• C8H10N2O3

• InChI:
• InChI=1S/C8H10N2O3/c1-5-6(2-3-7(11)12)8(13)10-4-9-5/h4H,2-3H2,1H3,(H,11,12)(H,9,10,13)

• InChIKey:
• XHMUCUBQVBBGNB-UHFFFAOYSA-N

• 3-(4-Methyl-6-oxo-1,6-dihydropyrimidin-5-yl)propanoic acid is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.179. The purity is usually 95%.

1-(4-bromobenzyl)-1H-indole-5-carbonitrile

In Stock

• CAS RN:
• 720696-98-0

• Formula:
• C16H11BrN2

• InChI:
• InChI=1S/C16H11BrN2/c17-15-4-1-12(2-5-15)11-19-8-7-14-9-13(10-18)3-6-16(14)19/h1-9H,11H2

• InChIKey:
• IXSZPLUCKKYATO-UHFFFAOYSA-N

• 1-(4-bromobenzyl)-1H-indole-5-carbonitrile is a useful research compound. Its molecular formula is C16H11BrN2 and its molecular weight is 311.182. The purity is usually 95%.

2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 872196-98-0

• Formula:
• C21H21N3O5S2

• InChI:
• InChI=1S/C21H21N3O5S2/c1-13-4-5-14(2)17(10-13)31(27,28)18-11-22-21(24-20(18)26)30-12-19(25)23-15-6-8-16(29-3)9-7-15/h4-11H,12H2,1-3H3,(H,23,25)(H,22,24,26)

• InChIKey:
• KYKQMZKOEDZRRO-UHFFFAOYSA-N

• 2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O5S2 and its molecular weight is 459.54. The purity is usually 95%.

N-(2-{6-[(4-chlorobenzyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 872996-98-0

• Formula:
• C20H18ClN5O2S2

• InChI:
• InChI=1S/C20H18ClN5O2S2/c21-16-8-6-15(7-9-16)14-29-20-11-10-18-23-24-19(26(18)25-20)12-13-22-30(27,28)17-4-2-1-3-5-17/h1-11,22H,12-14H2

• InChIKey:
• QLAMKLRXDTWOJI-UHFFFAOYSA-N

• N-(2-{6-[(4-chlorobenzyl)thio][1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18ClN5O2S2 and its molecular weight is 459.97. The purity is usually 95%.

1,4-Dinitro-2,3-piperazinedione

Usually In Stock

• CAS RN:
• 165896-98-0

• Formula:
• C4H4N4O6

• InChI:
• InChI=1S/C4H4N4O6/c9-3-4(10)6(8(13)14)2-1-5(3)7(11)12/h1-2H2

• InChIKey:
• CIEHCSYVLTVLBG-UHFFFAOYSA-N

• 1,4-Dinitro-2,3-piperazinedione, also known as 1,4-Dinitro-2,3-piperazinedione, is a useful research compound. Its molecular formula is C4H4N4O6 and its molecular weight is 204.098. The purity is usually 95%.

2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

In Stock

• CAS RN:
• 1019096-98-0

• Formula:
• C24H21N5OS

• InChI:
• InChI=1S/C24H21N5OS/c30-24(28-15-3-6-19-5-1-2-7-22(19)28)17-31-23-13-12-21(26-27-23)18-8-10-20(11-9-18)29-16-4-14-25-29/h1-2,4-5,7-14,16H,3,6,15,17H2

• InChIKey:
• RILQIMHVOWDSKI-UHFFFAOYSA-N

• 2-((6-(4-(1H-pyrazol-1-yl)phenyl)pyridazin-3-yl)thio)-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone is a useful research compound. Its molecular formula is C24H21N5OS and its molecular weight is 427.53. The purity is usually 95%.

1-Methyl-4-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyrazolo[3,4-d]pyrimidine

Usually In Stock

• CAS RN:
• 2379996-98-0

• Formula:
• C17H21N7O

• InChI:
• InChI=1S/C17H21N7O/c1-12-6-18-17(19-7-12)25-10-13-4-3-5-24(9-13)16-14-8-22-23(2)15(14)20-11-21-16/h6-8,11,13H,3-5,9-10H2,1-2H3

• InChIKey:
• YAKQXFRAEYKJHQ-UHFFFAOYSA-N

• 1-Methyl-4-[3-[(5-methylpyrimidin-2-yl)oxymethyl]piperidin-1-yl]pyrazolo[3,4-d]pyrimidine is a useful research compound. Its molecular formula is C17H21N7O and its molecular weight is 339.403. The purity is usually 95%.